3,5-dimethyl-N-[1-(2-phenylethyl)-3-piperidinyl]-2-furamide

• IUPAC Name: 3,5-dimethyl-N-[1-(2-phenylethyl)piperidin-3-yl]furan-2-carboxamide
• InChI: InChI=1S/C20H26N2O2/c1-15-13-16(2)24-19(15)20(23)21-18-9-6-11-22(14-18)12-10-17-7-4-3-5-8-17/h3-5,7-8,13,18H,6,9-12,14H2,1-2H3,(H,21,23)
• InChI Key: OHVWRNRDKKHIDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C(=O)NC2CCCN(C2)CCC3=CC=CC=C3)C
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

3,5-dimethyl-N-[1-(2-phenylethyl)-3-piperidinyl]-2-furamide, also known as U-47700, is a synthetic opioid that was first synthesized in the 1970s. It has gained popularity in recent years due to its potent analgesic effects and easy availability on the black market. However, due to its high potential for abuse and overdose, it has been classified as a Schedule I controlled substance in the United States.

Mechanism of Action

3,5-dimethyl-N-[1-(2-phenylethyl)-3-piperidinyl]-2-furamide acts as an agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It also has affinity for the delta-opioid receptor and kappa-opioid receptor, which may contribute to its overall pharmacological effects.
Biochemical and physiological effects:
3,5-dimethyl-N-[1-(2-phenylethyl)-3-piperidinyl]-2-furamide produces a range of effects on the central nervous system, including analgesia, sedation, and euphoria. It also has negative effects, such as respiratory depression, nausea, and vomiting. Chronic use of 3,5-dimethyl-N-[1-(2-phenylethyl)-3-piperidinyl]-2-furamide has been associated with dependence and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

3,5-dimethyl-N-[1-(2-phenylethyl)-3-piperidinyl]-2-furamide has several advantages for use in laboratory experiments, including its high potency and selectivity for the mu-opioid receptor. However, its potential for abuse and toxicity limits its use in animal and human studies.

Future Directions

There are several future directions for research on 3,5-dimethyl-N-[1-(2-phenylethyl)-3-piperidinyl]-2-furamide, including the development of new opioid receptor ligands with improved safety profiles, the study of the mechanisms of opioid receptor activation, and the development of new treatments for pain management. Additionally, further research is needed to understand the long-term effects of 3,5-dimethyl-N-[1-(2-phenylethyl)-3-piperidinyl]-2-furamide use and to develop effective strategies for preventing its abuse and overdose.

Synthesis Methods

The synthesis of 3,5-dimethyl-N-[1-(2-phenylethyl)-3-piperidinyl]-2-furamide involves several steps, including the reaction of 2-furanboronic acid with 3,5-dimethyl-4-chloroaniline to form 3,5-dimethyl-4-(2-furyl)aniline. This compound is then reacted with 1-(2-bromoethyl)benzene to form 3,5-dimethyl-N-(1-(2-phenylethyl)-3-piperidinyl)-2-furamide.

Scientific Research Applications

3,5-dimethyl-N-[1-(2-phenylethyl)-3-piperidinyl]-2-furamide has been used in scientific research to study the mechanisms of opioid receptor activation and to develop new treatments for pain management. It has also been used as a reference compound for the development of new opioid receptor ligands.